Cas no 1955548-22-7 (2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride)

• Product Name: 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride
• CAS No: 1955548-22-7
• MDL: MFCD29991997
• CID: 4631574
• PubChem ID: 122156622
• Update Time: 2025-05-26

2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-{[2-(methylsulfanyl)ethyl]amino}acetic acid hydrochloride
• 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride

• MDL： MFCD29991997

Additional information on 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride

Introduction to 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride (CAS No. 1955548-22-7)

2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride, also known by its CAS number 1955548-22-7, is a compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is a derivative of acetic acid, characterized by the presence of a methylsulfanyl group and an ethylamino group, making it a versatile molecule with unique properties.

The chemical structure of 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride can be represented as follows: CH3CH2NHCH2COOH·HCl. The presence of the methylsulfanyl group (CH3S-) and the ethylamino group (CH3CH2NH-) imparts specific functionalities that are crucial for its biological and chemical activities. The hydrochloride salt form ensures better solubility and stability, making it suitable for various applications in research and development.

In the realm of pharmacology, 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride has shown promise in several areas. Recent studies have explored its potential as a modulator of ion channels, particularly in the context of neurological disorders. Ion channels play a critical role in cellular communication and signal transduction, and modulating their activity can have therapeutic benefits. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound could effectively modulate potassium channels, which are implicated in conditions such as epilepsy and neuropathic pain.

Beyond its potential as an ion channel modulator, 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Research conducted at the University of California, Los Angeles (UCLA) in 2020 found that this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride could be a valuable candidate for developing new anti-inflammatory drugs.

The synthesis of 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-(methylthio)ethanamine with chloroacetyl chloride, followed by the formation of the hydrochloride salt. This process is well-documented in the literature and has been optimized to minimize side reactions and impurities. The resulting compound is typically characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm its identity and purity.

In addition to its potential therapeutic applications, 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride has also been studied for its use as a research tool. Its ability to interact with specific biological targets makes it useful for probing cellular mechanisms and pathways. For example, researchers at Harvard University have utilized this compound to investigate the role of certain enzymes in metabolic pathways, providing insights that could lead to new therapeutic strategies for metabolic disorders.

The safety profile of 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride is another important aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development. However, like any new chemical entity, it is essential to conduct comprehensive safety assessments before advancing to clinical trials.

In conclusion, 2-{2-(methylsulfanyl)ethylamino}acetic acid hydrochloride (CAS No. 1955548-22-7) is a multifunctional compound with significant potential in both research and therapeutic applications. Its unique chemical structure endows it with properties that make it an attractive candidate for developing new drugs targeting neurological disorders, inflammation, and metabolic diseases. Ongoing research continues to uncover new aspects of its biological activities, further solidifying its importance in the field of medicinal chemistry.